Cas no 17556-20-6 (5,7-dichloro-2-tetralone)

5,7-Dichloro-2-tetralone is a chlorinated tetralone derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a ketone group at the 2-position and chlorine substituents at the 5- and 7-positions, enhancing its reactivity for selective functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, including tetralin-based pharmaceuticals and agrochemicals. Its high purity and stability under standard conditions make it a reliable building block for complex transformations. The dichloro substitution pattern offers distinct electronic and steric effects, facilitating regioselective reactions. Suitable for use in research and industrial applications, it is commonly employed in cyclization, alkylation, and condensation reactions.
5,7-dichloro-2-tetralone structure
5,7-dichloro-2-tetralone structure
Product Name:5,7-dichloro-2-tetralone
CAS No:17556-20-6
MF:C10H8Cl2O
MW:215.075921058655
CID:50790
PubChem ID:13553181
Update Time:2025-10-29

5,7-dichloro-2-tetralone Chemical and Physical Properties

Names and Identifiers

    • 5,7-dichloro-2-tetralone
    • 5,7-Dichloro-3,4-dihydro-2(1H)-naphthalenone
    • 5,7-dichloro-3,4-dihydro-1H-naphthalen-2-one
    • 5,7-Dichlor-2-tetralon
    • 7-dichloro-3
    • 5,7-DICHLORO-2,3,4-TRIHYDRONAPHTHALEN-1-ONE
    • 5,7-Dichloro-3,4-dihydronaphthalen-1(2H)-one
    • 5,7-DICHLORO-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
    • 5,7-Dichloro-3,4-dihydronaphthalen-2(1H)-one
    • 17556-20-6
    • CS-0000108
    • 5,7-DICHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-ONE
    • 2(1H)-Naphthalenone, 5,7-dichloro-3,4-dihydro-
    • BS-47374
    • MB09066
    • MFCD11041201
    • Y12023
    • SY366462
    • Inchi： 1S/C10H8Cl2O/c11-7-3-6-4-8(13)1-2-9(6)10(12)5-7/h3,5H,1-2,4H2
    • InChI Key： FVWUQJQHHIZJAI-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC2CC(CCC=21)=O)Cl

Computed Properties

  • Exact Mass: 213.99500
  • Monoisotopic Mass: 213.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.51240

5,7-dichloro-2-tetralone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

5,7-dichloro-2-tetralone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1106859-1g
5,7-dichloro-3,4-dihydronaphthalen-1(2H)-one
 17556-20-6 95%
1g
 $750 2023-09-02
Chemenu
CM140435-100mg
5,7-dichloro-3,4-dihydronaphthalen-1(2H)-one
 17556-20-6 95%
100mg
 $*** 2023-03-30
Chemenu
CM140435-250mg
5,7-dichloro-3,4-dihydronaphthalen-1(2H)-one
 17556-20-6 95%
250mg
 $*** 2023-03-30
Chemenu
CM140435-1g
5,7-dichloro-3,4-dihydronaphthalen-1(2H)-one
 17556-20-6 95%
1g
 $*** 2023-03-30
Ambeed
A1188817-100mg
5,7-Dichloro-3,4-dihydronaphthalen-2(1H)-one
 17556-20-6 95%
100mg
 $101.0 2025-02-26
Ambeed
A1188817-250mg
5,7-Dichloro-3,4-dihydronaphthalen-2(1H)-one
 17556-20-6 95%
250mg
 $151.0 2025-02-26
Ambeed
A1188817-1g
5,7-Dichloro-3,4-dihydronaphthalen-2(1H)-one
 17556-20-6 95%
1g
 $403.0 2025-02-26
Aaron
AR0021QH-100mg
2(1H)-Naphthalenone, 5,7-dichloro-3,4-dihydro-
 17556-20-6 98%
100mg
 $111.00 2025-02-11
Aaron
AR0021QH-250mg
2(1H)-Naphthalenone, 5,7-dichloro-3,4-dihydro-
 17556-20-6 98%
250mg
 $166.00 2025-02-11
Aaron
AR0021QH-1g
2(1H)-Naphthalenone, 5,7-dichloro-3,4-dihydro-
 17556-20-6 98%
1g
 $416.00 2025-02-11

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